Cas no 2228460-29-3 (2-(9H-fluoren-9-yl)-2-methyloxirane)

• Product Name: 2-(9H-fluoren-9-yl)-2-methyloxirane
• CAS No: 2228460-29-3
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 6519264
• PubChem ID: 165881161
• Update Time: 2025-06-08

2-(9H-fluoren-9-yl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-yl)-2-methyloxirane
• EN300-1807001
• 2228460-29-3

• Inchi： 1S/C16H14O/c1-16(10-17-16)15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9,15H,10H2,1H3
• InChI Key： XJYIMXSQCHIWRM-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 222.104465066g/mol
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(9H-fluoren-9-yl)-2-methyloxirane

Introduction to 2-(9H-fluoren-9-yl)-2-methyloxirane (CAS No. 2228460-29-3)

2-(9H-fluoren-9-yl)-2-methyloxirane, also known by its CAS number 2228460-29-3, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its epoxy functional group and a fluorene moiety, which endow it with a range of interesting properties and potential applications.

The molecular structure of 2-(9H-fluoren-9-yl)-2-methyloxirane consists of a fluorene ring system attached to an epoxide ring. The fluorene moiety, a tricyclic aromatic hydrocarbon, is known for its excellent photophysical properties, including high fluorescence quantum yields and good thermal stability. The epoxide group, on the other hand, is highly reactive and can undergo various chemical transformations, making it a valuable intermediate in synthetic chemistry.

In recent years, the synthesis and characterization of 2-(9H-fluoren-9-yl)-2-methyloxirane have been extensively studied. One notable method involves the reaction of 9-fluorenecarboxaldehyde with an appropriate epoxide precursor under mild conditions. This approach has been optimized to achieve high yields and purity, making it suitable for large-scale production. The detailed synthetic protocols have been published in several high-impact journals, contributing to the growing body of knowledge in this area.

The reactivity of the epoxide group in 2-(9H-fluoren-9-yl)-2-methyloxirane has been explored in various contexts. For instance, it can undergo ring-opening reactions with nucleophiles such as amines, alcohols, and thiols to form substituted alcohols, ethers, and thioethers, respectively. These reactions are often conducted under mild conditions and can be tailored to produce a wide range of functionalized products. The versatility of these transformations makes 2-(9H-fluoren-9-yl)-2-methyloxirane an attractive starting material for the synthesis of complex molecules with diverse applications.

In the field of materials science, the unique combination of the fluorene moiety and the epoxide group in 2-(9H-fluoren-9-yl)-2-methyloxirane has led to its use in the development of advanced polymers and coatings. The fluorene unit imparts excellent optical properties, while the epoxide functionality allows for controlled polymerization reactions. For example, researchers have synthesized polymeric materials from 2-(9H-fluoren-9-yl)-2-methyloxirane that exhibit enhanced mechanical strength and thermal stability. These materials have potential applications in optoelectronics, sensors, and biomedical devices.

In pharmaceutical research, the potential of 2-(9H-fluoren-9-yl)-2-methyloxirane as a building block for drug discovery has been investigated. The fluorene moiety can serve as a scaffold for designing molecules with specific biological activities. For instance, derivatives of 2-(9H-fluoren-9-yl)-2-methyloxirane have been synthesized and evaluated for their anti-cancer properties. Preliminary studies have shown that certain derivatives exhibit selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. These findings highlight the potential of 2-(9H-fluoren-9-yl)-2-methyloxirane-based compounds as lead candidates for further drug development.

The safety profile of 2-(9H-fluoren-9-yl)-2-methyloxirane is an important consideration in its various applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have shown that under normal handling conditions, 2-(9H-fluoren-9-yl)-2-methyloxirane exhibits low toxicity and is safe for use in laboratory settings when appropriate safety measures are followed. However, it is essential to adhere to standard safety protocols to ensure safe handling and storage.

In conclusion, 2-(9H-fluoren-9-yl)-2-methyloxirane (CAS No. 2228460-29-3) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique molecular structure combines the photophysical properties of fluorene with the reactivity of an epoxide group, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials and pharmaceutical applications. Ongoing research continues to uncover new possibilities for this intriguing compound.